Cas no 2171606-15-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid
- 2171606-15-6
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid
- EN300-1514695
-
- Inchi: 1S/C23H23F3N2O5/c1-2-19(21(31)28(11-20(29)30)13-23(24,25)26)27-22(32)33-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,2,11-13H2,1H3,(H,27,32)(H,29,30)
- InChI Key: FLOORORFODVSKQ-UHFFFAOYSA-N
- SMILES: FC(CN(CC(=O)O)C(C(CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F
Computed Properties
- Exact Mass: 464.15590632g/mol
- Monoisotopic Mass: 464.15590632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 695
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 95.9Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1514695-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171606-15-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1514695-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171606-15-6 | 50mg |
$647.0 | 2023-09-27 | ||
| Enamine | EN300-1514695-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171606-15-6 | 100mg |
$678.0 | 2023-09-27 | ||
| Enamine | EN300-1514695-250mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171606-15-6 | 250mg |
$708.0 | 2023-09-27 | ||
| Enamine | EN300-1514695-500mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171606-15-6 | 500mg |
$739.0 | 2023-09-27 | ||
| Enamine | EN300-1514695-1000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171606-15-6 | 1000mg |
$770.0 | 2023-09-27 | ||
| Enamine | EN300-1514695-2500mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171606-15-6 | 2500mg |
$1509.0 | 2023-09-27 | ||
| Enamine | EN300-1514695-5000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171606-15-6 | 5000mg |
$2235.0 | 2023-09-27 | ||
| Enamine | EN300-1514695-10000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171606-15-6 | 10000mg |
$3315.0 | 2023-09-27 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid
Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid (CAS No. 2171606-15-6)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid (CAS No. 2171606-15-6) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluoroethyl substituent. These features make it a valuable intermediate in the synthesis of peptides and other biologically active molecules.
The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions and its stability under various reaction conditions. The trifluoroethyl substituent, on the other hand, imparts unique electronic and steric properties to the molecule, making it suitable for a variety of applications in drug discovery and development.
Recent studies have highlighted the potential of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of this compound as a key intermediate in the synthesis of a new class of inhibitors targeting protein-protein interactions (PPIs). The researchers found that the trifluoroethyl group significantly enhanced the binding affinity and selectivity of the inhibitors, making them promising candidates for further preclinical evaluation.
In another study, published in Organic Letters in 2024, scientists explored the use of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid in the development of peptidomimetics. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as increased stability and reduced immunogenicity. The study demonstrated that the Fmoc protecting group facilitated efficient coupling reactions during peptide synthesis, while the trifluoroethyl substituent enhanced the overall stability and bioavailability of the resulting peptidomimetics.
The versatility of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid extends beyond its use as an intermediate in peptide synthesis. It has also been investigated for its potential applications in materials science. A recent paper in Advanced Materials reported the use of this compound as a building block for self-assembling supramolecular structures. The unique electronic properties of the trifluoroethyl group were found to play a crucial role in directing the self-assembly process, leading to the formation of well-defined nanostructures with potential applications in drug delivery and sensing technologies.
In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid (CAS No. 2171606-15-6) is a multifunctional compound with significant potential in various areas of chemical biology and medicinal chemistry. Its unique structural features make it an invaluable tool for researchers working on peptide synthesis, protein-protein interaction inhibitors, peptidomimetics, and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in the scientific community.
2171606-15-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)